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The table below summarizes the key biochemical contexts in which phosphonoacetic acid (PAA) and its

derivatives function, along with relevant quantitative data.

Context / Compound Core Biochemical Effect / Role
Key Quantitative Data /
Parameters

PnA as a Natural Product
Intermediate [1]

Biosynthetic precursor to novel natural
products (e.g., O-PnAS). Converted

from phosphonoacetaldehyde (PnAA)
by a specific aldehyde dehydrogenase

(fpnG).

- NMR Chemical Shift: PnA
produced in engineered

Streptomyces lividans was
detected via ³¹P NMR at 19.3
ppm [1].

Phosphonoacetaldehyde
Dehydrogenase (fpnG) [1]

Catalyzes the oxidation of PnAA to

PnA in biosynthesis. A NADP⁺-
dependent enzyme distinct from

degradative homologs.

- Sequence Identity: Shows

31% identity to PhnY, a
PnAA dehydrogenase

involved in phosphonate
degradation in Sinorhizobium
meliloti 1021 [1].

| Phosphonoacetate (PACE) Oligonucleotides [2] | Replaces a phosphodiester oxygen with a carboxylic

acid, creating an internucleotide linkage with variable charge. Mimics phosphate structure but with different

pKa. | - pKa of Diester Linkage: ≈ 5.0 (vs. ≈ 2.0 for phosphate diesters) [2].
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Melting Temp. Change (ΔTm/linkage): -1.3°C for PACE-DNA/RNA duplexes; -0.3°C for PACE-

DNA/DNA duplexes [2]. | | Phosphonoacetate Hydrolase (PAH) [3] | Hydrolyzes PAA to acetate and
orthophosphate (Pi). A zinc-dependent enzyme from the alkaline phosphatase superfamily. | -

Reaction: PAA + H₂O → Acetate + Pi [3].
Metal Cofactor: High specificity for Zn²⁺ (PAH from P. fluorescens can also be activated with Mn²⁺ or

Fe²⁺) [3]. |

Experimental & Research Protocols

Here are detailed methodologies for key experiments involving phosphonoacetic acid, as cited in the

literature.

Pathway Refactoring and Heterologous Expression [1]

This protocol describes the activation of a silent gene cluster to discover a new phosphonic acid, O-PnAS.

1. Gene Cluster Identification: Analyze the genome neighborhood of the signature PEP mutase
(pepM) gene. Use BLAST analysis of flanking genes against homologs to hypothesize cluster

boundaries (e.g., a 13-gene cluster in Streptomyces sp. NRRL F-525).
2. Refactoring: Synthetically reconstruct the entire gene cluster (genes fpnA-M). Place each gene

under the control of well-characterized, strong promoters to decouple expression from native
regulation.

3. Host Integration and Production: Integrate the refactored gene cluster into a suitable production
host (e.g., Streptomyces lividans) to generate an engineered strain (e.g., HZ6787).

4. Metabolite Analysis:
Culture the engineered host in appropriate production media.

Concentrate the culture extract.
Analyze for novel phosphonic acids using ³¹P NMR spectroscopy.

Purify the compound (e.g., via HPLC) and elucidate the structure using NMR and mass
spectrometry.

Fungal Biodegradation and Metabolomic Profiling [4]

This approach uses targeted metabolomics to study the fungal metabolic response to phosphonoacetic acid

as a phosphorus source.
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1. Culture Conditions: Maintain fungal strains (e.g., Penicillium commune) on a defined medium like

Czapek Dox Medium (CDM).
2. Phosphorus Source Variation: Prepare two sets of cultures:

Control: CDM with inorganic phosphate (CDM-Pi).
Treatment: CDM with phosphonoacetic acid as the sole phosphorus source (CDM-PA).

3. Biomass Harvesting: Inoculate flasks and incubate. After a designated growth period, harvest the
mycelium by vacuum filtration, wash, and store at -80°C.

4. Metabolite Extraction: Weigh aliquots of biomass (e.g., 100 mg wet weight) and extract
intracellular metabolites using a suitable solvent system.

5. LC-MS Analysis and Data Processing: Analyze the cell-free extracts using Liquid
Chromatography-Mass Spectrometry (LC-MS). Process the raw data with chemometric tools to

identify and compare metabolite levels between the Pi and PA growth conditions.

Biosynthesis and Functional Pathways

The following diagram illustrates the biosynthetic pathway of phosphonoacetic acid (PnA) and its roles in

forming natural products and functional oligonucleotides.
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This diagram shows phosphonoacetic acid's central role. It is biosynthesized from primary metabolites and

serves as a precursor for natural products like O-PnA serine [1]. PnA is also a key compound in

biotechnology for creating PACE oligonucleotides [2] and is degraded by specific hydrolases in the

environment [3].

Therapeutic Potential & Research Applications

Phosphonoacetic acid itself is a key intermediate, and its structural family, phosphonates, has significant

therapeutic importance.

Phosphonates in Drug Discovery: The stable C-P bond in phosphonates allows them to mimic
phosphate esters or carboxylates in metabolic pathways, making them potent enzyme inhibitors [5].

Clinically successful examples include the antibiotic fosfomycin and the antiviral foscarnet [5].
Promising Clinical Candidates: Fosmidomycin (a Dxr enzyme inhibitor) has undergone clinical

trials for malaria, both alone and in combination therapies [5]. The natural product SF-2312 is a cyclic
phosphonate that inhibits enolase; its derivatives are being actively developed as potential

chemotherapeutics for cancers with ENO1 deletions [5].
Application in Oligonucleotide Technology: Phosphonoacetate (PACE) modification of

oligonucleotides offers enhanced nuclease resistance and improved cellular uptake without the need
for transfection reagents, showing great promise for siRNA research and other biological applications

[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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